Cas no 88697-12-5 (2,4-Hexadiynedioic acid, dimethyl ester)

• Product Name: 2,4-Hexadiynedioic acid, dimethyl ester
• CAS No: 88697-12-5
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 624198
• PubChem ID: 11126632
• Update Time: 2025-04-19

2,4-Hexadiynedioic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiynedioic acid, dimethyl ester
• dimethyl hexa-2,4-diynedioate
• DTXSID40456108
• SCHEMBL2939248
• 88697-12-5

• Inchi： 1S/C8H6O4/c1-11-7(9)5-3-4-6-8(10)12-2/h1-2H3
• InChI Key： VIFLSBRKJGYTHE-UHFFFAOYSA-N
• SMILES： O(C(C#CC#CC(=O)OC)=O)C

Computed Properties

• Exact Mass: 166.02660867g/mol
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų